Cas no 1314924-28-1 (1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol
• CAS No: 1314924-28-1
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• MDL: MFCD11521060
• CID: 5168541
• PubChem ID: 55274445
• Update Time: 2026-03-04

1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol
• 1-(4-Fluoro-2-methylphenyl)-2-methyl-2-propanol
• starbld0022394

• MDL： MFCD11521060
• Inchi： 1S/C11H15FO/c1-8-6-10(12)5-4-9(8)7-11(2,3)13/h4-6,13H,7H2,1-3H3
• InChI Key： VBSPMAUSJSIJMN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol

1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol (CAS No. 1314924-28-1): A Comprehensive Overview

1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol (CAS No. 1314924-28-1) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluoro-methylphenyl structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula is C11H15FO, with a molecular weight of 182.24 g/mol. The presence of both fluoro and methyl substituents on the phenyl ring enhances its reactivity and makes it a versatile building block in organic synthesis.

The compound's chemical properties are influenced by its sterically hindered tertiary alcohol group and the electron-withdrawing fluoro substituent. These features contribute to its stability under various reaction conditions, making it suitable for use in multi-step synthetic pathways. Researchers have explored its potential in the development of pharmaceutical intermediates, particularly in the design of molecules targeting central nervous system (CNS) disorders. The fluoro-methylphenyl moiety is often associated with improved blood-brain barrier penetration, a critical factor in CNS drug development.

In recent years, 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol has been investigated for its role in the synthesis of novel therapeutic agents. Its structural features align with current trends in drug discovery, where fluorinated compounds are increasingly prominent due to their enhanced metabolic stability and bioavailability. The compound's methylpropan-2-ol group provides a convenient handle for further functionalization, allowing chemists to create diverse derivatives with potential biological activity.

The market demand for specialized intermediates like 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol has grown significantly, driven by the pharmaceutical industry's need for high-purity building blocks. Suppliers emphasize strict quality control measures, typically offering the compound with purity levels exceeding 98%. Analytical techniques such as HPLC, GC-MS, and NMR are routinely employed to verify its identity and purity, ensuring it meets the stringent requirements of research and production applications.

From a synthetic chemistry perspective, the compound's preparation typically involves the reaction of 4-fluoro-2-methylphenyl precursors with appropriate reagents to introduce the 2-methylpropan-2-ol functionality. Recent publications have described optimized synthetic routes that improve yield and reduce byproduct formation, addressing common challenges in the production of such fluorinated aromatic alcohols. These advancements contribute to the compound's growing accessibility for research purposes.

Environmental and safety considerations for handling 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage typically occurs at room temperature in tightly sealed containers, protected from moisture and light to maintain stability over extended periods.

The research applications of this compound extend beyond pharmaceuticals. Materials scientists have explored its derivatives for potential use in advanced materials, particularly where the combination of aromaticity and fluorination can influence electronic properties. This dual applicability in both life sciences and materials science underscores the compound's importance in contemporary chemical research.

Looking ahead, the scientific community anticipates continued interest in 1-(4-fluoro-2-methylphenyl)-2-methylpropan-2-ol and related structures. As fluorine chemistry remains a hot topic in drug discovery and materials science, this compound's unique combination of features positions it as a valuable tool for innovation. Future research may uncover additional applications or more efficient synthetic approaches, further expanding its utility across chemical disciplines.